Cas no 476004-81-6 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 476004-81-6
• MF: C₁₄H₁₈BNO₂
• MW: 243.109223842621
• MDL: MFCD09751284
• CID: 68221
• PubChem ID: 11356935
• Update Time: 2025-06-15

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1H-Indole-2-boronic acid pinacol ester
• 2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole 2-Indoleboronic acid pinacol ester
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
• 2-(C6H4C2HNH)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(pinacolateboryl)indole
• INDOLE-2-BORONIC ACID PINACOL ESTER
• pinacol 2-indoleboronate
• 2-Indoleboronic acid pinacol ester
• (1H-INDOL-2-YL)BORONIC ACID PINACOL ESTER
• IAQBURSQTCOSBP-UHFFFAOYSA-N
• MB07604
• RP28563
• OR16678
• FCH2824269
• ST2403909
• AX8020944
• 004P816
• 2-(Tetramethyl-1,3,2-dioxaborolane-
• AKOS016001837
• 1h-indol-2-ylboronic acid pinacol ester
• CS-0091620
• SCHEMBL824089
• 2-Pinacolateboryl Indole
• MFCD09751284
• 2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE
• DTXSID60463430
• EN300-209009
• AS-42748
• YSCK0382
• J-505876
• Z3235023463
• Indole-2-boronic acid pinacol ester, 95%
• SY256480
• 1H-Indole, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• FT-0754971
• 476004-81-6
• DB-070833

• MDL： MFCD09751284
• Inchi： 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)12-9-10-7-5-6-8-11(10)16-12/h5-9,16H,1-4H3
• InChI Key： IAQBURSQTCOSBP-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C=CC=CC=3N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 243.14300
• Monoisotopic Mass: 243.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.11
• Melting Point: 101-102 °C
• Boiling Point: 396 ºC
• Flash Point: 193 ºC
• PSA: 34.25000
• LogP: 2.46710
• Vapor Pressure: No data available

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

Introduction to 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 476004-81-6)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole, also known by its CAS number 476004-81-6, is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a boronic ester derivative of indole and is widely used as a building block in the synthesis of various bioactive molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential reagent in modern synthetic chemistry.

The core structure of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole consists of an indole ring attached to a boronic ester moiety. The indole ring is a fundamental heterocyclic structure found in numerous natural products and biologically active compounds. The boronic ester functionality provides the compound with valuable reactivity for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research involves its use as a scaffold for the design and synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a starting material for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The ability to introduce various functional groups through Suzuki coupling reactions allows researchers to fine-tune the pharmacological properties of the resulting molecules.

Beyond its applications in medicinal chemistry, 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole has also found utility in materials science and organic synthesis. Its boronic ester functionality can be used to introduce indole moieties into polymers and other materials with specific properties. For example, a recent study in Advanced Materials demonstrated the use of this compound to create conjugated polymers with enhanced electronic properties for use in organic electronics.

The synthetic accessibility of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is another factor contributing to its widespread use. The compound can be synthesized through well-established routes involving palladium-catalyzed cross-coupling reactions. This ease of synthesis ensures that researchers have ready access to this valuable building block for their experiments and projects.

In terms of safety and handling, 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is generally considered safe when proper laboratory protocols are followed. However, it is important to handle the compound with care due to its reactivity with air and moisture. Storage under inert conditions such as nitrogen or argon is recommended to maintain its stability and purity.

The future prospects for 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its role in the development of new catalysts for asymmetric synthesis and its potential as a precursor for novel imaging agents in medical diagnostics.

In conclusion, 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 476004-81-6) is a highly valuable compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an indispensable tool for researchers working on the development of new drugs and advanced materials. As research in these fields continues to advance, 2-(4,4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-1H-indole is likely to play an increasingly important role in driving innovation and discovery.